Cas no 209845-76-1 ((2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid)

• Product Name: (2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 209845-76-1
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• MDL: MFCD23756827
• CID: 3904620
• PubChem ID: 59997827
• Update Time: 2025-06-25

(2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-fluoro-3-[4-(trifluoromethyl)phenyl]-, (2Z)-
• 2-fluoro-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• (2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid
• 473278-84-1
• 209845-76-1
• EN300-249602
• 2-fluoro-3-[4-(trifluoromethyl)phenyl]prop-2-enoicacid
• (Z)-2-fluoro-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• 2-fluoro-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid, Mixture of isomers
• EN300-248212
• (2Z)-2-FLUORO-3-[4-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
• Z1341755933
• SCHEMBL7069326
• SUESUUCDGVINCC-YVMONPNESA-N

• MDL： MFCD23756827
• Inchi： 1S/C10H6F4O2/c11-8(9(15)16)5-6-1-3-7(4-2-6)10(12,13)14/h1-5H,(H,15,16)/b8-5-
• InChI Key： SUESUUCDGVINCC-YVMONPNESA-N
• SMILES： C(O)(=O)/C(/F)=C/C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 234.03039208Da
• Monoisotopic Mass: 234.03039208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid

Recent Advances in the Study of (2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid (CAS: 209845-76-1)

The compound (2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid (CAS: 209845-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Its trifluoromethyl and fluoro substituents contribute to its enhanced binding affinity and metabolic stability, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant efficacy in vitro against a panel of cancer cell lines, with IC50 values in the low micromolar range. The study also revealed its selective inhibition of key signaling proteins, such as COX-2 and EGFR, suggesting its potential as a multi-targeted therapeutic agent. Further in vivo studies are currently underway to evaluate its pharmacokinetic and toxicological profiles.

Another notable development is the optimization of synthetic routes for (2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, as reported in Organic Letters. The new synthetic protocol improves yield and scalability, addressing previous challenges in large-scale production. This advancement is critical for facilitating preclinical and clinical studies, paving the way for its transition from bench to bedside.

Despite these promising results, challenges remain, including the need for further structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, (2Z)-2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique properties and recent research breakthroughs position it as a molecule of high interest for future therapeutic development in oncology and inflammation-related diseases.